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Compound of Interest

Compound Name: 1,3-Dimethylbarbituric acid

Cat. No.: B188462 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the handling of 1,3-Dimethylbarbituric acid, a compound used in various chemical syntheses.

Adherence to these protocols is crucial for minimizing risks and ensuring the well-being of all

laboratory personnel.

Hazard Identification and Personal Protective Equipment
(PPE)
1,3-Dimethylbarbituric acid is classified as harmful if swallowed and can cause serious eye

damage.[1][2][3][4][5] It is imperative to use appropriate personal protective equipment to

prevent exposure. The recommended PPE is detailed below.
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Body Part PPE Recommendation Applicable Standards

Eyes/Face

Safety goggles with side

protection or a face shield.[1]

[3][6]

NIOSH (US) or EN 166 (EU)[1]

[6]

Skin

Chemical-resistant gloves

(e.g., PVC) and a lab coat or

overalls.[3][6][7][8]

EN 374[3][8]

Respiratory

A dust mask or an approved

respirator is required when

dusts are generated.[1][6][8][9]

NIOSH/MSHA or EN 149

approved[6][8]

Quantitative Data Summary
The following table summarizes key quantitative data for 1,3-Dimethylbarbituric acid.

Property Value Source

CAS Number 769-42-6 [2][3]

Molecular Formula C₆H₈N₂O₃ [5]

Melting Point 121 - 123 °C [1]

Bulk Density ~500 kg/m ³ [3]

Solubility Soluble in hot water.[9][10]

Hazard Statements

H302 (Harmful if swallowed),

H318 (Causes serious eye

damage)

[1][2][5]

Operational and Disposal Plan
A systematic approach to handling, storage, and disposal is essential for maintaining a safe

laboratory environment.

Receiving and Storage
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Upon receipt, inspect the container for any damage or leaks.

Store in a dry, cool, and well-ventilated area.[6] The recommended storage temperature is

15–25 °C.[3]

Keep the container tightly closed.[6]

Store away from strong oxidizing agents.[3][6]

Handling and Experimental Use
Ventilation: Always handle 1,3-Dimethylbarbituric acid in a well-ventilated area, preferably

in a chemical fume hood, to minimize dust inhalation.[2][3]

Dispensing: When weighing or transferring the solid, take care to avoid generating dust.[3]

Use appropriate tools (e.g., a spatula) and a contained weighing environment if possible.

Personal Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in

the work area.[2][6] Remove contaminated clothing and PPE before entering eating areas.[2]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.

Wear the appropriate PPE as outlined above.

Carefully sweep or scoop up the spilled solid material, avoiding dust generation.[6][8]

Place the spilled material into a suitable, labeled, and closed container for disposal.[2][6]

[8]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the

eyelids open.[1][6] Seek immediate medical attention.[1][4][6]
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water.[1][6]

Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention.[6][8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1][6]

Disposal Plan
All waste containing 1,3-Dimethylbarbituric acid must be treated as hazardous waste.

Dispose of the chemical and any contaminated materials in a designated, labeled, and

sealed container.

Waste material must be disposed of in accordance with national and local regulations

through an approved waste disposal plant.[1][2][4][6]

Do not dispose of the chemical down the drain or into the environment.[1][2][6]

Experimental Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling of 1,3-
Dimethylbarbituric acid in a laboratory setting.
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Caption: Workflow for Safe Handling of 1,3-Dimethylbarbituric Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing
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